3-Amino-2,4-dichlorobenzoic acid
Cat. No. B112706
M. Wt: 206.02 g/mol
InChI Key: MWIWETSWQFRAPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08486968B2
Procedure details
3-Acetylamino-2,4-dichloro-benzoic acid (21.0 g, 84.6 mmol) is stirred in 6 M aq. HCl-solution (120 mL) and AcOH (250 mL) at reflux for 24 h. The reaction mixture is cooled, concentrated, diluted with water and concentrated again. The residue is diluted with water, stirred under cooling and filtered. The filtercake is washed and dried to give the sub-title compound.
Name
Identifiers
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REACTION_CXSMILES
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C([NH:4][C:5]1[C:6]([Cl:15])=[C:7]([CH:11]=[CH:12][C:13]=1[Cl:14])[C:8]([OH:10])=[O:9])(=O)C.CC(O)=O>Cl>[NH2:4][C:5]1[C:6]([Cl:15])=[C:7]([CH:11]=[CH:12][C:13]=1[Cl:14])[C:8]([OH:10])=[O:9]
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Inputs
Step One
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Name
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Quantity
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21 g
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Type
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reactant
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Smiles
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C(C)(=O)NC=1C(=C(C(=O)O)C=CC1Cl)Cl
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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Cl
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Step Two
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Name
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Quantity
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250 mL
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Type
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reactant
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Smiles
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CC(=O)O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is cooled
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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diluted with water
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated again
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ADDITION
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Type
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ADDITION
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Details
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The residue is diluted with water
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under cooling
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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The filtercake is washed
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC=1C(=C(C(=O)O)C=CC1Cl)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
